2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide

• IUPAC Name: 2-(1H-benzimidazol-2-ylsulfanyl)-1-(4-ethoxy-3-nitrophenyl)ethanone;hydrobromide
• InChI: InChI=1S/C17H15N3O4S.BrH/c1-2-24-16-8-7-11(9-14(16)20(22)23)15(21)10-25-17-18-12-5-3-4-6-13(12)19-17;/h3-9H,2,10H2,1H3,(H,18,19);1H
• InChI Key: NMXNXOWNXPWVFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=O)CSC2=NC3=CC=CC=C3N2)[N+](=O)[O-].Br
• Molecular Formula: C17H16BrN3O4S
• Molecular Weight: 438.3 g/mol

Description

2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is synthesized using a particular method and has several biochemical and physiological effects, making it a valuable tool for laboratory experiments.

Mechanism of Action

The mechanism of action of 2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide is not fully understood. However, studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells by activating caspase enzymes. It has also been suggested that this compound can inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide can induce oxidative stress in cancer cells, leading to the activation of signaling pathways involved in apoptosis. Additionally, this compound has been shown to inhibit the activity of enzymes involved in DNA replication and repair, leading to the inhibition of cancer cell growth.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide in laboratory experiments is its potential anti-cancer properties. This compound has shown promising results in inhibiting the growth of cancer cells in vitro, making it a valuable tool for cancer research. However, one limitation of using this compound is its potential toxicity, which may limit its use in vivo.

Future Directions

There are several future directions for the research on 2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide. One potential direction is the development of more potent analogs of this compound for use in cancer research. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other fields, such as metal ion detection in biological systems. Finally, studies are needed to assess the potential toxicity of this compound and its analogs in vivo.
In conclusion, 2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide is a valuable compound for scientific research due to its potential applications in various fields. This compound has shown promising results in inhibiting the growth of cancer cells in vitro and has been used as a fluorescent probe for detecting metal ions in biological systems. However, further studies are needed to fully understand the mechanism of action of this compound and its potential toxicity in vivo.

Scientific Research Applications

2-(1H-benzimidazol-2-ylthio)-1-(4-ethoxy-3-nitrophenyl)ethanone hydrobromide has been extensively used in scientific research due to its potential applications in various fields. This compound has been studied for its anti-cancer properties and has shown promising results in inhibiting the growth of cancer cells in vitro. Additionally, this compound has been used as a fluorescent probe for detecting metal ions in biological systems.